Cas no 1554200-18-8 ((3-fluorooxan-3-yl)methanol)

• Product Name: (3-fluorooxan-3-yl)methanol
• CAS No: 1554200-18-8
• MF: C₆H₁₁FO₂
• MW: 134.148745775223
• CID: 4609584
• PubChem ID: 84020612
• Update Time: 2025-05-19

(3-fluorooxan-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-FLUOROOXAN-3-YL)METHANOL
• (3-Fluorotetrahydro-2H-pyran-3-yl)methanol
• EN300-1723692
• P14342
• SB13049
• CS-0055692
• 1554200-18-8
• MFCD27987109
• (3-fluorooxan-3-yl)methanol

• Inchi： 1S/C6H11FO2/c7-6(4-8)2-1-3-9-5-6/h8H,1-5H2
• InChI Key： VSKWQZQMDGHKOA-UHFFFAOYSA-N
• SMILES： C1OCCCC1(F)CO

Computed Properties

• Exact Mass: 134.07430775g/mol
• Monoisotopic Mass: 134.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.5Ų

Additional information on (3-fluorooxan-3-yl)methanol

Introduction to (3-Fluorooxan-3-yl)Methanol: CAS No. 1554200-18-8

The compound (3-fluorooxan-3-yl)methanol (CAS No. 1554200-18-8) is a fascinating molecule with unique chemical properties and potential applications in various fields. This compound belongs to the class of oxetane derivatives, where the oxetane ring is substituted with a fluorine atom at the 3-position and a hydroxymethyl group (-CH₂OH) attached to the same carbon. The structure of this compound is intriguing due to its cyclic ether framework and the presence of both fluorine and hydroxyl groups, which contribute to its reactivity and versatility.

Recent studies have highlighted the importance of oxetane derivatives in organic synthesis, particularly in the development of advanced materials and pharmaceuticals. The fluorine substitution in this compound introduces electron-withdrawing effects, which can significantly influence its chemical reactivity. For instance, fluorinated oxetanes have been shown to exhibit enhanced stability compared to their non-fluorinated counterparts, making them ideal candidates for applications in high-performance polymers and biocompatible materials.

The synthesis of (3-fluorooxan-3-yl)methanol involves a multi-step process that typically begins with the preparation of the oxetane ring. One common approach is the nucleophilic ring-opening reaction of epoxides or other cyclic ethers under specific conditions. The introduction of the fluorine atom at the 3-position requires precise control over reaction conditions to ensure regioselectivity. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yield.

In terms of chemical properties, (3-fluorooxan-3-yl)methanol exhibits a balance between hydrophilicity and lipophilicity due to the presence of both polar (hydroxyl) and non-polar (fluorine) groups. This makes it a valuable building block in organic chemistry for constructing complex molecular architectures. For example, researchers have utilized this compound as an intermediate in the synthesis of bioactive molecules, including antibiotics and antiviral agents.

The application of (3-fluorooxan-3-yl)methanol extends beyond traditional organic synthesis. Its unique properties make it a promising candidate for use in nanotechnology, where it can serve as a precursor for self-assembling materials or nanoscale devices. Additionally, recent studies have explored its potential as a green solvent alternative due to its low toxicity and high solvating power.

From an environmental perspective, understanding the degradation pathways of (3-fluorooxan-3-yl)methanol is crucial for assessing its ecological impact. Research has shown that this compound undergoes hydrolysis under specific conditions, leading to the formation of simpler byproducts that are less harmful to aquatic ecosystems. This information is vital for industries aiming to adopt more sustainable practices.

In conclusion, (3-fluorooxan-3-yl)methanol (CAS No. 1554200-18-8) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and materials science.